Cas no 1502470-18-9 (2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• CAS No: 1502470-18-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5948757
• PubChem ID: 82599547
• Update Time: 2025-06-24

2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine
• 1502470-18-9
• EN300-1828712

• Inchi： 1S/C11H15NO/c1-8(7-12)9-2-3-11-10(6-9)4-5-13-11/h2-3,6,8H,4-5,7,12H2,1H3
• InChI Key： STONEOMHLDVACA-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)CN

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS No. 1502470-18-9)

2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine, with the CAS number 1502470-18-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzofuran core and propan-1-amine side chain, exhibits properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological pathways, given its structural similarity to other bioactive molecules.

The growing interest in 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine aligns with the broader trend of exploring heterocyclic compounds for therapeutic purposes. In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in precision medicine and personalized therapies. This compound's molecular framework offers a promising scaffold for designing derivatives with enhanced bioavailability and selectivity, addressing key challenges in modern drug development.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine in neuroscience?" Preliminary studies suggest its relevance in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Such findings have sparked discussions about its role in addressing conditions like mood disorders and cognitive impairments, though further clinical validation is required.

Another hot topic is the compound's synthetic accessibility and scalability. Chemists are actively investigating efficient routes to synthesize 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine with high purity and yield. Optimizing its production is critical for enabling large-scale studies and eventual commercialization. Searches for "synthesis methods for CAS 1502470-18-9" reflect this practical concern among researchers and industry professionals.

From a structural-activity relationship (SAR) perspective, the benzofuran moiety in this compound is noteworthy. It contributes to the molecule's stability and interaction with biological targets, making it a focal point for medicinal chemistry optimizations. The propan-1-amine side chain further enhances its versatility, allowing for modifications that fine-tune pharmacokinetic properties. These features position the compound as a valuable candidate for lead optimization in drug discovery pipelines.

Environmental and sustainability considerations are also shaping discussions around this compound. With increasing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes and assessing the compound's biodegradability. Queries like "Is 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine environmentally safe?" highlight the intersection of scientific innovation and environmental responsibility.

In summary, 2-(2,3-dihydro-1-benzofuran-5-yl)propan-1-amine (CAS No. 1502470-18-9) represents a compelling area of study at the nexus of organic chemistry, pharmacology, and neuroscience. Its multifaceted potential, coupled with the evolving landscape of drug discovery, ensures its continued relevance in scientific and industrial circles. As research progresses, this compound may unlock new therapeutic avenues, reinforcing the importance of heterocyclic chemistry in addressing global health challenges.